4-Hydrazino-7-nitrobenzofurazan
Overview
Description
4-Hydrazino-7-nitrobenzofurazan is a chemical compound with the molecular formula C6H5N5O3 and a molecular weight of 195.14 . It is used as a fluorescent reagent for protein labeling and pre-column derivatization for chromatographic procedures such as HPLC . It is also used as a fluorogenic substrate in the peroxidation reaction catalyzed by DNAzyme .
Synthesis Analysis
The synthesis of N-methyl-4-hydrazino-7-nitrobenzofurazan (MNBDH), a derivative of 4-Hydrazino-7-nitrobenzofurazan, was reported in a study . The procedure involved adding methylhydrazine dropwise to a solution of 4-chloro-7-nitrobenzofurazan in ethanol .
Chemical Reactions Analysis
MNBDH reacts with carbonyl compounds in acidic media to form the corresponding MNBD-hydrazones . In a study, MNBDH was used as a new fluorogenic substrate in the peroxidation reaction catalyzed by DNAzyme .
Physical And Chemical Properties Analysis
4-Hydrazino-7-nitrobenzofurazan has a predicted boiling point of 450.4±55.0 °C and a predicted density of 1.753±0.06 g/cm3 . It is slightly soluble in DMSO and should be stored at 2-8°C .
Scientific Research Applications
Fluorogenic Substrate for Peroxidase-like DNAzyme
4-Hydrazino-7-nitrobenzofurazan, specifically its N-methyl derivative (MNBDH), has been used as a fluorogenic substrate in the peroxidation reaction catalyzed by DNAzyme . This application is particularly useful in the development of bioassays, as it allows for the detection of a single-stranded DNA target with a 1 nmol L−1 detection limit .
Protein Labeling
4-Hydrazino-7-nitrobenzofurazan (HBD) is used as a fluorescent reagent for protein labeling . This application is crucial in the study of protein function and structure, as well as in the development of diagnostic tests.
Pre-column Derivatization for Chromatographic Procedures
HBD is also used for pre-column derivatization in chromatographic procedures such as High-Performance Liquid Chromatography (HPLC) . This process improves the detection and quantification of analytes in the sample.
Determination of Aldehydes and Ketones
The synthesis of N-methyl-4-hydrazino-7-nitrobenzofurazan (MNBDH) and its application as a new reagent for the determination of aldehydes and ketones are described . MNBDH reacts with carbonyl compounds in acidic media to the corresponding MNBD-hydrazones .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
(4-nitro-2,1,3-benzoxadiazol-7-yl)hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N5O3/c7-8-3-1-2-4(11(12)13)6-5(3)9-14-10-6/h1-2,8H,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMZATVKONWVLBE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=NON=C2C(=C1)[N+](=O)[O-])NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N5O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80393326 |
Source
|
| Record name | 4-Hydrazino-7-nitrobenzofurazan | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80393326 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydrazino-7-nitrobenzofurazan | |
CAS RN |
90421-78-6 |
Source
|
| Record name | 4-Hydrazino-7-nitrobenzofurazan | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80393326 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Hydrazino-7-nitrobenzofurazan | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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